Cas no 2138264-61-4 (3-(Oxan-4-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(Oxan-4-yl)propane-1-sulfonyl fluoride
• CAS No: 2138264-61-4
• MF: C₈H₁₅FO₃S
• MW: 210.266305208206
• CID: 6199919
• PubChem ID: 165864902
• Update Time: 2025-10-28

3-(Oxan-4-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138264-61-4
• 3-(oxan-4-yl)propane-1-sulfonyl fluoride
• EN300-728918
• 3-(Oxan-4-yl)propane-1-sulfonyl fluoride

• Inchi： 1S/C8H15FO3S/c9-13(10,11)7-1-2-8-3-5-12-6-4-8/h8H,1-7H2
• InChI Key： FQRKDPWSGRKWAZ-UHFFFAOYSA-N
• SMILES： S(CCCC1CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.07259367g/mol
• Monoisotopic Mass: 210.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(Oxan-4-yl)propane-1-sulfonyl fluoride

Introduction to 3-(Oxan-4-yl)propane-1-sulfonyl fluoride (CAS No. 2138264-61-4)

3-(Oxan-4-yl)propane-1-sulfonyl fluoride, also known by its CAS number 2138264-61-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl fluoride functional group attached to a cyclohexane ring. The combination of these structural elements imparts specific chemical and physical properties that make it a valuable reagent in various synthetic processes.

The chemical structure of 3-(Oxan-4-yl)propane-1-sulfonyl fluoride can be represented as follows: C₉H₁₇FOS. The cyclohexane ring (oxane) provides steric bulk and conformational stability, while the sulfonyl fluoride group offers reactivity and functional versatility. This compound is often used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and advanced materials.

In recent years, there has been a growing interest in the use of sulfonyl fluorides in medicinal chemistry due to their ability to form stable covalent bonds with specific biological targets. For instance, studies have shown that sulfonyl fluorides can act as irreversible inhibitors of serine proteases, which are involved in various physiological processes such as blood coagulation and inflammation. This property makes 3-(Oxan-4-yl)propane-1-sulfonyl fluoride an attractive candidate for the design of novel therapeutic agents.

Beyond its applications in drug discovery, 3-(Oxan-4-yl)propane-1-sulfonyl fluoride has also found utility in materials science. Its reactivity with nucleophiles allows for the formation of sulfonate esters, which can be used to modify the surface properties of polymers and other materials. This is particularly useful in the development of coatings and adhesives with enhanced durability and functionality.

The synthesis of 3-(Oxan-4-yl)propane-1-sulfonyl fluoride typically involves several steps, including the formation of an intermediate sulfoxide followed by fluorination. One common synthetic route involves the reaction of 3-(oxan-4-yl)propanol with thionyl chloride to form the corresponding chlorosulfate, which is then treated with sodium fluoride to yield the desired product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that 3-(Oxan-4-yl)propane-1-sulfonyl fluoride should be handled with care due to its reactivity with moisture and nucleophiles. Proper protective equipment and storage conditions are essential to ensure safe handling and storage. Additionally, environmental considerations should be taken into account during its synthesis and use.

The latest research on 3-(Oxan-4-yl)propane-1-sulfonyl fluoride has focused on expanding its applications in both medicinal chemistry and materials science. For example, a recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The results showed that derivatives of 3-(Oxan-4-yl)propane-1-sulfonyl fluoride exhibited potent inhibitory activity against several PPIs involved in cancer progression.

In another study, researchers from the Materials Science Institute investigated the use of 3-(Oxan-4-yl)propane-1-sulfonyl fluoride as a crosslinking agent in polymer networks. The resulting materials demonstrated improved mechanical properties and thermal stability, making them suitable for applications in electronics and aerospace industries.

The future prospects for 3-(Oxan-4-yl)propane-1-sulfonyl fluoride are promising, driven by ongoing advancements in synthetic methods and expanding applications across multiple fields. As researchers continue to explore its potential, it is likely that new uses will emerge, further solidifying its position as a valuable compound in both academic and industrial settings.